(S)-2-acetyl-2-hydroxybutanoate

• Molecular Formula: C6H9O4-
• Molecular Weight: 145.13 g/mol
• IUPAC Name: (2S)-2-ethyl-2-hydroxy-3-oxobutanoate
• InChI: InChI=1S/C6H10O4/c1-3-6(10,4(2)7)5(8)9/h10H,3H2,1-2H3,(H,8,9)/p-1/t6-/m0/s1
• InChI Key: VUQLHQFKACOHNZ-LURJTMIESA-M
• Isomeric SMILES: CC[C@](C(=O)C)(C(=O)[O-])O
• Canonical SMILES: CCC(C(=O)C)(C(=O)[O-])O

Description

(S)-2-acetyl-2-hydroxybutanoate is a 3-oxo monocarboxylic acid anion and a hydroxy monocarboxylic acid anion. It has a role as a Saccharomyces cerevisiae metabolite. It derives from a butyrate. It is a conjugate base of a (S)-2-acetyl-2-hydroxybutanoic acid.

Scientific Research Applications

Biocatalytic Production and Derivatives

• Kinetic Resolution of 2-Hydroxybutanoate : The production of optically active D-2-hydroxybutanoate, a key intermediate for medicines and biodegradable poly(2-hydroxybutanoate), is achieved via kinetic resolution. NAD-independent L-lactate dehydrogenase is utilized for this process, yielding high concentrations and enantiomeric excess of D-2-hydroxybutanoate (Gao et al., 2011).

• Conversion of Hydroxybutanoic Acid Enantiomers : Research demonstrates the conversion of (R)-3-Hydroxybutanoic acid to the (S)-enantiomer and its lactone, enabling the creation of enantiomerically pure (S)-3-hydroxybutanoic acid and derivatives from biopolymers like PHB (Griesbeck & Seebach, 1987).

Biopolymer Research and Applications

• Poly(beta-hydroxybutyrate) Production : The study explores the behavior of microorganisms under feast/famine conditions, focusing on the accumulation of storage polymers like poly(beta-hydroxybutyrate). This research is crucial for understanding wastewater treatment processes and microbial response to varying substrate conditions (van Aalst-van Leeuwen et al., 1997).

• Tissue Engineering Materials : Polyhydroxyalkanoates (PHAs), including poly 3-hydroxybutyrate (PHB), are investigated for their potential in tissue engineering. These biodegradable and thermoprocessable polymers show promise in medical devices and various tissue engineering applications (Chen & Wu, 2005).

Chemical Synthesis and Applications

• Synthesis of Novel α-Hydroxy Acid Platform Molecules : Research into the synthesis of α-hydroxy acids (AHAs) with a four-carbon backbone structure, like methyl vinylglycolate and methyl-4-methoxy-2-hydroxybutanoate, explores new biomass-related routes for producing biodegradable polyester plastics (Dusselier et al., 2013).

• Biodegradable Polycarbonates and Drug Delivery : The synthesis of environmentally benign copolymers derived from dihydroxybutyric acid is studied for potential applications in drug delivery systems. These copolymers demonstrate biodegradability and potential as carriers for platinum drugs (Tsai, Wang, & Darensbourg, 2016).